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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between experimentally determined and
theoretically predicted boiling points of higher n-alkanes, specifically from dodecane (C12) to
eicosane (C20). The accurate determination and prediction of boiling points are crucial for
various applications, including purification processes, material characterization, and the
development of structure-property relationships in drug design and materials science.

Experimental and Predicted Boiling Point Data

The following table summarizes the experimental boiling points for a series of n-alkanes and
compares them with values derived from a simplified predictive model. The predictive model is
based on the general observation that the boiling point of n-alkanes increases by an average of
approximately 19.3°C for each additional methylene (CHz) group in this range. The predicted
values are extrapolated from the experimental boiling point of dodecane.
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Experimental Predicted
Molecular . . - . .
Alkane Name Boiling Point Boiling Point Difference (°C)
Formula
(°C) (°C)
n-Dodecane Ci2H26 216.0 216.0 0.0
n-Tridecane Ci3Hzs 235.4[1] 235.3 -0.1
n-Tetradecane Ci4Hs3o0 253.6[2][3] 254.6 +1.0
n-Pentadecane CisHs2 270.0[4][5] 273.9 +3.9
n-Hexadecane CieH34 286.8[6][7] 293.2 +6.4
n-Heptadecane Ci7Hss 301.9 312.5 +10.6
n-Octadecane CisHss 316.1[8] 331.8 +15.7
n-Nonadecane C1oHao0 329.7[9][10][11] 351.1 +21.4
n-Eicosane C20Ha2 343.1[12] 370.4 +27.3

Analysis of Model Accuracy

The simplified predictive model provides a reasonable first approximation for the boiling points
of higher alkanes. However, the data clearly indicates that the predictive accuracy decreases
as the carbon chain length increases. The positive deviation in the predicted values suggests
that the incremental increase in boiling point per CHz group is not constant and likely
diminishes for larger molecules. This is because as the molecules become larger, the increase
in van der Waals forces is not perfectly linear with the increase in molecular weight.

More sophisticated prediction methods, such as Quantitative Structure-Property Relationship
(QSPR) models, utilize a variety of molecular descriptors to achieve higher accuracy.[13][14]

[15][16] These models can account for subtle changes in intermolecular forces and molecular
geometry that influence the boiling point.

Experimental Protocol: Micro-Boiling Point
Determination
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For the determination of boiling points of small quantities of high-boiling-point liquids, a micro-

boiling point method using a Thiele tube is commonly employed.[17]

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil or silicone oil)
Thermometer (with a range appropriate for the expected boiling point)
Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Clamp and stand

Procedure:

Sample Preparation: A small amount of the liquid alkane (approximately 0.5 mL) is placed
into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or a
small piece of wire, ensuring the bulb of the thermometer is level with the bottom of the test

tube. This assembly is then clamped and lowered into the Thiele tube containing the heating
oil, making sure the oil level is above the side arm of the Thiele tube.

Heating: The side arm of the Thiele tube is gently and evenly heated.[18] This design allows
for the convection of the oil, ensuring uniform heating of the sample.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by the vapor of the sample, which will emerge as a steady stream of bubbles from
the open end of the capillary tube.
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» Boiling Point Determination: The heat source is removed once a continuous and rapid
stream of bubbles is observed. The apparatus is allowed to cool slowly. The boiling point is
the temperature at which the stream of bubbles ceases and the liquid just begins to be
drawn back into the capillary tube.[19] This indicates that the vapor pressure of the sample is
equal to the atmospheric pressure.

e Recording: The temperature at this point is recorded as the experimental boiling point. It is
also important to record the atmospheric pressure at the time of the experiment, as boiling
points are pressure-dependent.

Logical Relationships in Boiling Point Determination

The boiling point of an alkane is primarily determined by the strength of its intermolecular
forces, which in the case of nonpolar alkanes, are London dispersion forces.[20][21][22] The
strength of these forces is influenced by the molecule's size (molecular weight) and surface

area.
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Caption: Relationship between alkane properties and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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